molecular formula C13H12N2 B8396167 1-(1-methyl-1H-indole-3-yl)cyclopropanecarbonitrile

1-(1-methyl-1H-indole-3-yl)cyclopropanecarbonitrile

Cat. No. B8396167
M. Wt: 196.25 g/mol
InChI Key: ZHJQGHHBPYWIFT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(1-methyl-1H-indole-3-yl)cyclopropanecarbonitrile is a useful research compound. Its molecular formula is C13H12N2 and its molecular weight is 196.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-(1-methyl-1H-indole-3-yl)cyclopropanecarbonitrile suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(1-methyl-1H-indole-3-yl)cyclopropanecarbonitrile including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C13H12N2

Molecular Weight

196.25 g/mol

IUPAC Name

1-(1-methylindol-3-yl)cyclopropane-1-carbonitrile

InChI

InChI=1S/C13H12N2/c1-15-8-11(13(9-14)6-7-13)10-4-2-3-5-12(10)15/h2-5,8H,6-7H2,1H3

InChI Key

ZHJQGHHBPYWIFT-UHFFFAOYSA-N

Canonical SMILES

CN1C=C(C2=CC=CC=C21)C3(CC3)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

1-(1H-indole-3-yl)cyclopropanecarbonitrile (183 mg) was dissolved in N,N-dimethylformamide (2 mL) and sodium hydride (60% in oil, 45 mg) was added under ice cooling, followed by stirring for 5 minutes. To the reaction solution, methyl iodide (0.07 mL) was added, followed by stirring at room temperature for one hour. To the reaction solution, water was added, followed by extraction with ethyl acetate. The organic layer was washed with saturated saline, dried over anhydrous magnesium sulfate and then concentrated. The residue was purified by silica gel column chromatography (parallel separation purification system) to obtain the titled compound having the following physical properties (196 mg).
Quantity
183 mg
Type
reactant
Reaction Step One
Quantity
2 mL
Type
solvent
Reaction Step One
Quantity
45 mg
Type
reactant
Reaction Step Two
Quantity
0.07 mL
Type
reactant
Reaction Step Three
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four

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